Cas no 917477-33-9 (Benzoic acid, 2-(2-bromophenoxy)-)

• Product Name: Benzoic acid, 2-(2-bromophenoxy)-
• CAS No: 917477-33-9
• MF: C₁₃H₉BrO₃
• MW: 293.112763166428
• CID: 3038415
• PubChem ID: 28604678
• Update Time: 2025-04-21

Benzoic acid, 2-(2-bromophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-bromophenoxy)-
• AKOS000260032
• QLBCHIMJDKDSGD-UHFFFAOYSA-N
• 2-(2-Bromophenoxy)benzoic acid
• 917477-33-9
• SCHEMBL3385089
• A1-05301
• 2-(2-Bromophenoxy)-benzoic acid

• Inchi： 1S/C13H9BrO3/c14-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(15)16/h1-8H,(H,15,16)
• InChI Key： QLBCHIMJDKDSGD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 291.97400
• Monoisotopic Mass: 291.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53000
• LogP: 3.93960